![molecular formula C15H14N2O2 B3834336 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone](/img/structure/B3834336.png)
4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone
Overview
Description
4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone, also known as DMAP, is a heterocyclic compound that has been extensively studied for its various biochemical and physiological effects. DMAP is a pyridinone derivative that has been used as a catalyst in various chemical reactions. However, recent research has shown that DMAP has a wide range of applications in scientific research, including its use as a potential therapeutic agent.
Mechanism of Action
The exact mechanism of action of 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone is not fully understood. However, recent research has shown that 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone can inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. Additionally, 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone has been shown to inhibit the activity of various kinases, including JNK and ERK. These effects may contribute to the anti-tumor and anti-inflammatory properties of 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone.
Biochemical and Physiological Effects:
4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone has been shown to have various biochemical and physiological effects. In vitro studies have shown that 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone can induce apoptosis in cancer cells and inhibit the growth of various tumor cell lines. Additionally, 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone has been shown to have anti-inflammatory properties and can inhibit the production of various inflammatory cytokines. 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone has also been shown to have neuroprotective effects and can protect against oxidative stress-induced cell death.
Advantages and Limitations for Lab Experiments
4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone has several advantages for use in lab experiments. It is a relatively inexpensive compound that is readily available. Additionally, 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone is stable under a wide range of conditions and can be stored for extended periods without degradation. However, 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone has some limitations, including its potential toxicity and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for research on 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone. One potential area of research is the development of more potent 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone derivatives with enhanced therapeutic properties. Additionally, further studies are needed to elucidate the exact mechanism of action of 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone and its potential targets. Finally, clinical trials are needed to determine the safety and efficacy of 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone as a therapeutic agent in humans.
Conclusion:
In conclusion, 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone is a heterocyclic compound that has been extensively studied for its various biochemical and physiological effects. 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone has potential therapeutic applications in the treatment of cancer, inflammation, and neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone and its potential therapeutic targets.
Scientific Research Applications
4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone has been extensively studied for its potential therapeutic applications. Recent research has shown that 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone has anti-tumor properties and can induce apoptosis in cancer cells. Additionally, 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone has been shown to have anti-inflammatory properties and can be used to treat various inflammatory conditions. 4,6-dimethyl-3-[3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
4,6-dimethyl-3-[(E)-3-pyridin-3-ylprop-2-enoyl]-1H-pyridin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O2/c1-10-8-11(2)17-15(19)14(10)13(18)6-5-12-4-3-7-16-9-12/h3-9H,1-2H3,(H,17,19)/b6-5+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWYIXISNINDRIN-AATRIKPKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1)C(=O)C=CC2=CN=CC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C(=O)N1)C(=O)/C=C/C2=CN=CC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-dimethyl-3-[(E)-3-pyridin-3-ylprop-2-enoyl]-1H-pyridin-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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